Cas no 1481259-22-6 (2-(Trifluoromethyl)-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylic acid
• CAS No: 1481259-22-6
• MF: C₇H₃F₃N₂O₂S
• MW: 236.171130418777
• CID: 5703713
• PubChem ID: 82389311
• Update Time: 2025-09-24

2-(Trifluoromethyl)-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT29197
• 1481259-22-6
• 2-(Trifluoromethyl)-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylicacid
• 2-(TRIFLUOROMETHYL)-4H-PYRROLO[2,3-D]THIAZOLE-5-CARBOXYLIC ACID
• EN300-737817
• 2-(Trifluoromethyl)-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylic acid
• 4H-Pyrrolo[2,3-d]thiazole-5-carboxylic acid, 2-(trifluoromethyl)-

• Inchi： 1S/C7H3F3N2O2S/c8-7(9,10)6-12-4-3(15-6)1-2(11-4)5(13)14/h1,11H,(H,13,14)
• InChI Key： IHSDTULDRQJZAK-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 235.98673300g/mol
• Monoisotopic Mass: 235.98673300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.808±0.06 g/cm3(Predicted)
• Boiling Point: 354.7±42.0 °C(Predicted)
• pka: 3.67±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolothiazoles